Cas no 116195-93-8 (2,4-Di(pyridin-4-yl)pyridine)

2,4-Di(pyridin-4-yl)pyridine is a versatile heterocyclic compound featuring a central pyridine ring symmetrically substituted with pyridin-4-yl groups at the 2- and 4-positions. This structure imparts strong chelating properties, making it valuable as a ligand in coordination chemistry, particularly for constructing metal-organic frameworks (MOFs) and catalytic complexes. Its rigid, planar geometry and nitrogen-rich backbone enhance stability and electronic tunability, facilitating applications in supramolecular chemistry and materials science. The compound's high purity and well-defined symmetry further support its use in precision synthesis and optoelectronic research. Its consistent performance and compatibility with transition metals underscore its utility in advanced chemical and material applications.

2,4-Di(pyridin-4-yl)pyridine structure

Product Name:2,4-Di(pyridin-4-yl)pyridine

CAS No:116195-93-8

MF:C₁₅H₁₁N₃

MW:233.267942667007

CID:4909151

Update Time:2025-08-05

2,4-Di(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2,4-di(pyridin-4-yl)pyridine
- 2,4-Di(pyridin-4-yl)pyridine
- Inchi： 1S/C15H11N3/c1-6-16-7-2-12(1)14-5-10-18-15(11-14)13-3-8-17-9-4-13/h1-11H
- InChI Key： JQYDJBBSYCDZQD-UHFFFAOYSA-N
- SMILES： N1C=CC(C2C=CN=CC=2)=CC=1C1C=CN=CC=1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 244
XLogP3: 2
Topological Polar Surface Area: 38.7

2,4-Di(pyridin-4-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029001445-250mg	2,4-Di(pyridin-4-yl)pyridine	116195-93-8	95%	250mg	$989.80	2023-09-04
Alichem	A029001445-500mg	2,4-Di(pyridin-4-yl)pyridine	116195-93-8	95%	500mg	$1651.30	2023-09-04
Alichem	A029001445-1g	2,4-Di(pyridin-4-yl)pyridine	116195-93-8	95%	1g	$3155.55	2023-09-04

2,4-Di(pyridin-4-yl)pyridine Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An automatic method for the determination of anionic surface-active material in water

Analyst, 1966,91, 113-118
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 2,4-Di(pyridin-4-yl)pyridine

2,4-Di(pyridin-4-yl)pyridine: A Comprehensive Overview

2,4-Di(pyridin-4-yl)pyridine, also known by its CAS number CAS No. 116195-93-8, is a heterocyclic aromatic compound with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure featuring two pyridine rings attached to a central pyridine moiety at the 2 and 4 positions, has garnered attention due to its versatile properties and applications.

The synthesis of 2,4-Di(pyridin-4-yl)pyridine typically involves multi-step organic reactions, often utilizing coupling reactions or substitution mechanisms. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research and industrial applications. The compound's structure lends itself well to further functionalization, allowing for the incorporation of additional substituents that can tailor its properties for specific uses.

One of the most promising applications of 2,4-Di(pyridin-4-yl)pyridine lies in the field of optoelectronics. Its extended conjugation system and planar geometry make it an excellent candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that this compound can act as an efficient electron transport layer in OLEDs, significantly improving device performance and stability. Additionally, its ability to absorb and emit light in the visible spectrum makes it a valuable component in next-generation display technologies.

In the realm of materials science, 2,4-Di(pyridin-4-yl)pyridine has been explored as a building block for constructing two-dimensional (2D) materials and coordination polymers. Its nitrogen-rich structure facilitates strong metal-ligand interactions, enabling the formation of robust frameworks with potential applications in gas storage, catalysis, and sensing. Researchers have reported the successful synthesis of metal-organic frameworks (MOFs) incorporating this compound, showcasing their exceptional surface area and adsorption capabilities.

The biological activity of 2,4-Di(pyridin-4-yl)pyridine has also been a subject of recent investigations. Studies have revealed that this compound exhibits moderate antifungal and antibacterial properties, making it a potential candidate for developing new antimicrobial agents. Furthermore, its ability to interact with DNA through intercalation has been explored for potential applications in gene therapy and drug delivery systems.

From an environmental perspective, 2,4-Di(pyridin-4-yl)pyridine has shown promise as a catalyst in various green chemistry processes. Its ability to accelerate reactions under mild conditions reduces energy consumption and waste generation, aligning with sustainable development goals. Recent research has focused on optimizing its catalytic performance for reactions such as C-C bond formation and oxidation processes.

In conclusion, 2,4-Di(pyridin-4-yl)pyridine, with its unique chemical structure and diverse functional properties, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from optoelectronics to materials science and biomedicine. As researchers delve deeper into understanding its properties and exploring novel synthesis routes, this compound is poised to play an increasingly significant role in advancing technological innovations.